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Compound of Interest

Compound Name: 4-Oxohexanoic acid

Cat. No.: B072597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermochemical and
physicochemical properties of 4-Oxohexanoic acid. Due to the limited availability of
experimental thermochemical data for this specific compound in publicly accessible literature,
this guide also furnishes detailed, generalized experimental protocols for its synthesis and
analysis. These methodologies are based on established procedures for similar gamma-keto
acids and are intended to provide a foundational framework for researchers.

Physicochemical and Thermochemical Data

The quantitative data available for 4-Oxohexanoic acid are summarized in the table below. It
is important to note that crucial thermochemical properties such as the standard enthalpy of
formation, Gibbs free energy of formation, and specific heat capacity have not been
experimentally determined and reported in the literature. For accurate values, computational
modeling or experimental determination via calorimetry would be necessary.
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Property Value Source

Molecular Formula CeH1003 --INVALID-LINK--
Molecular Weight 130.14 g/mol --INVALID-LINK--
CAS Number 1117-74-4 --INVALID-LINK--
Melting Point 36-37 °C --INVALID-LINK--
Boiling Point 255 °C at 760 mmHg --INVALID-LINK--
Density (Predicted) 1.090+0.06 g/cm3 --INVALID-LINK--
pKa (Predicted) 4.77+0.17 --INVALID-LINK--
Flash Point 122.3°C --INVALID-LINK--
Vapor Pressure 0.00517 mmHg at 25°C --INVALID-LINK--

Standard Enthalpy of
Formation (AHf°)

Data not available -

Standard Gibbs Free Energy
of Formation (AGf°)

Data not available -

Standard Molar Entropy (S°) Data not available -

Heat Capacity (Cp) Data not available -

Experimental Protocols

Synthesis of 4-Oxohexanoic Acid via Acetoacetic Ester
Synthesis

A plausible and common method for the synthesis of y-keto acids is the acetoacetic ester
synthesis.[1][2] The following is a generalized protocol adapted for the synthesis of 4-
oxohexanoic acid.

Reaction Scheme:

o Alkylation of Ethyl Acetoacetate: Ethyl acetoacetate is deprotonated with a suitable base,
such as sodium ethoxide, to form a resonance-stabilized enolate. This enolate is then
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alkylated with ethyl chloroacetate.

e Hydrolysis and Decarboxylation: The resulting diester is subsequently hydrolyzed under
acidic conditions, and the intermediate -keto acid readily undergoes decarboxylation upon
heating to yield 4-oxohexanoic acid.

1. Sodium Ethoxide (NaOEt)
2. Ethanol (EtOH)

1. Aqueous Acid (e.g., HCI)

2. Heat ()

Ethyl Acetoacetate +

Diester Intermediate

Gl —

Ethyl Chloroacetate

Click to download full resolution via product page

Synthesis of 4-Oxohexanoic Acid.

Materials:

» Ethyl acetoacetate

» Ethyl chloroacetate

e Sodium ethoxide

e Absolute ethanol

e Hydrochloric acid (concentrated)
e Sodium chloride

¢ Anhydrous magnesium sulfate

o Diethyl ether

o Standard laboratory glassware for reflux, extraction, and distillation.
Procedure:

o Alkylation:
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o In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
sodium ethoxide in absolute ethanol under an inert atmosphere.

o Add ethyl acetoacetate dropwise to the cooled solution with stirring.

o After the addition is complete, add ethyl chloroacetate dropwise and then heat the mixture
to reflux for several hours until the reaction is complete (monitored by TLC).

o Work-up and Isolation of Intermediate:
o Cool the reaction mixture and filter to remove any precipitated salts.
o Remove the ethanol under reduced pressure.
o Dissolve the residue in diethyl ether and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to obtain
the crude diester intermediate.

o Hydrolysis and Decarboxylation:

[e]

Add a solution of concentrated hydrochloric acid to the crude diester.

Heat the mixture to reflux for several hours.

o

Monitor the reaction for the evolution of CO-.

[¢]

o

Once the reaction is complete, cool the mixture and extract with a suitable organic solvent
(e.g., diethyl ether).

[¢]

Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate,
and concentrate under reduced pressure.

o Purification:

o The crude 4-oxohexanoic acid can be purified by vacuum distillation or recrystallization.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion can be experimentally determined using a bomb
calorimeter.[3] This value can then be used to calculate the standard enthalpy of formation.
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Bomb Calorimetry Workflow.
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Materials:

¢ 4-Oxohexanoic acid sample

» Benzoic acid (for calibration)

o Oxygen cylinder

e Bomb calorimeter apparatus

» High-precision thermometer or temperature probe
e Ignition wire

Procedure:

 Calibration:

o Calibrate the calorimeter by combusting a known mass of benzoic acid, which has a
known heat of combustion.

o Measure the temperature rise and calculate the heat capacity of the calorimeter.
e Sample Preparation:

o Accurately weigh a sample of 4-oxohexanoic acid.

o Place the sample in the combustion capsule within the bomb.

o Attach a fuse wire to the electrodes, ensuring it is in contact with the sample.
o Assembly and Combustion:

o Add a small amount of water to the bomb to saturate the atmosphere.

o Seal the bomb and pressurize it with oxygen to approximately 30 atm.

o Place the bomb in the calorimeter bucket containing a known mass of water.
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o Allow the system to reach thermal equilibrium and record the initial temperature.

o Ignite the sample and record the temperature at regular intervals until a maximum
temperature is reached and the system begins to cool.

o Data Analysis:
o Plot temperature versus time to determine the corrected temperature change.

o Calculate the heat released by the combustion of the sample, accounting for the heat
capacity of the calorimeter.

o Calculate the enthalpy of combustion per mole of 4-oxohexanoic acid.

Purity and Identity Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)

Due to the low volatility of carboxylic acids, a derivatization step is necessary before GC-MS
analysis.[4][5] A two-step methoximation and silylation procedure is commonly employed for

keto acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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